Cas no 34724-71-5 (1-Dibenzothiophenecarboxylic acid, ethyl ester)

• Product Name: 1-Dibenzothiophenecarboxylic acid, ethyl ester
• CAS No: 34724-71-5
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 1466311
• PubChem ID: 13128327
• Update Time: 2025-04-20

1-Dibenzothiophenecarboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Dibenzothiophenecarboxylic acid, ethyl ester
• ethyl dibenzothiophene-1-carboxylate
• Ethyl dibenzo[b,d]thiophene-1-carboxylate
• 34724-71-5
• DTXSID70520240

• Inchi： 1S/C15H12O2S/c1-2-17-15(16)11-7-5-9-13-14(11)10-6-3-4-8-12(10)18-13/h3-9H,2H2,1H3
• InChI Key： DCLSBTLRGXLPDR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(C(=O)OCC)=CC=CC1=2

Computed Properties

• Exact Mass: 256.05586
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3